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Compound of Interest

Compound Name: 2-Cyanophenothiazine

Cat. No.: B030674 Get Quote

Essential Safety and Handling Guide for 2-
Cyanophenothiazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Cyanophenothiazine (CAS No. 38642-74-9). Adherence to these

guidelines is critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions
2-Cyanophenothiazine is a hazardous chemical that requires careful handling to avoid

adverse health effects and environmental contamination.

Primary Hazards:

Skin Sensitization: May cause an allergic skin reaction upon contact.[1]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[1]

Irritation: May cause irritation to the eyes and skin.[2]

Immediate Actions Upon Exposure:
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water.[1] If skin irritation or a rash occurs, get medical help.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult a physician.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a poison control center or doctor immediately.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure. The following table

summarizes the required PPE for handling 2-Cyanophenothiazine.
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Protection Type Recommended Equipment
Specifications and Best

Practices

Eye and Face Protection
Safety Goggles and Face

Shield

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

should be used with goggles

when there is a significant risk

of splashing or dust

generation.

Hand Protection Chemical-resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves for any signs of

degradation or puncture before

each use. Given that 2-

Cyanophenothiazine is an

aromatic nitrile, breakthrough

time should be a key

consideration. Change gloves

frequently, especially after

direct contact.

Body Protection
Laboratory Coat or Chemical-

resistant Apron

A lab coat should be worn at

all times. For procedures with

a higher risk of contamination,

a chemical-resistant apron or

suit is necessary.

Respiratory Protection NIOSH-approved Respirator

A respirator is required if

working outside of a certified

chemical fume hood or if dusts

are generated. The type of

respirator will depend on the

potential concentration of

airborne particles.

Operational Plan: Step-by-Step Handling Procedure
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This section outlines the procedural workflow for handling 2-Cyanophenothiazine from receipt

to disposal.

Workflow for Handling 2-Cyanophenothiazine
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Operational Workflow for 2-Cyanophenothiazine

Receiving and Inspection

Secure Storage

Store in a cool, dry,
well-ventilated area

Pre-Handling Checks

Transport to designated
handling area

Handling and Use

Verify fume hood function
and don PPE

Decontamination

Clean work surfaces
and equipment

Waste Collection

Collect unused chemical
and contaminated disposables

Segregate contaminated
materials

Disposal

Label and store for
pickup by EHS
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Caption: A flowchart outlining the key procedural steps for the safe handling of 2-
Cyanophenothiazine in a laboratory setting.

Step 1: Receiving and Inspection

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name, CAS number, and

hazard pictograms.

Step 2: Secure Storage

Store 2-Cyanophenothiazine in a cool, dry, and well-ventilated area away from incompatible

materials.[3]

Keep the container tightly closed.[3]

The storage area should be accessible only to authorized personnel.

Step 3: Pre-Handling Checks

Before handling, ensure that a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.

Assemble all necessary PPE and inspect it for any defects.

Step 4: Handling and Use

All handling of 2-Cyanophenothiazine powder must be conducted within a chemical fume

hood to minimize inhalation exposure.[4]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition sources.[1]
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Weigh the powder in a tared, sealed container within the fume hood to prevent contamination

of the balance.

Step 5: Decontamination

After handling, decontaminate all work surfaces and equipment with a suitable solvent (e.g.,

ethanol) followed by a soap and water solution.

Wipe down the exterior of the primary container before returning it to storage.

Step 6: Waste Collection

Collect all waste, including unused material and contaminated disposables (e.g., gloves,

wipes, and pipette tips), in a designated, properly labeled, and sealed hazardous waste

container.[4]

Do not mix 2-Cyanophenothiazine waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.[4]

Step 7: Disposal

2-Cyanophenothiazine is considered hazardous waste.[4]

Dispose of the contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal regulations.[1]

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste container.

Spill Management
Immediate and appropriate response to a spill is crucial to prevent exposure and environmental

contamination.

Spill Response Protocol
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Spill Response Protocol for 2-Cyanophenothiazine

Spill Occurs
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Notify Supervisor
and EHS

Wait for EHS
Response Team

Don Appropriate PPE

Contain Spill with
Absorbent Material
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Caption: A decision-making flowchart for responding to a spill of 2-Cyanophenothiazine,

distinguishing between minor and major incidents.

For a Small Spill (<1 gram):

Alert Personnel: Notify others in the immediate area.

Don PPE: Wear the appropriate PPE as outlined in Section 2.

Containment: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or

earth). Do not use combustible materials.

Collection: Carefully scoop the contained material into a labeled hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent and then with soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste.

For a Large Spill (>1 gram):

Evacuate: Immediately evacuate the laboratory.

Isolate: Close the doors to the affected area to prevent the spread of dust.

Notify: Inform your supervisor and your institution's EHS office immediately.

Await Response: Do not attempt to clean up a large spill yourself. Wait for the trained

emergency response team.

Quantitative Data Summary
The following table summarizes key quantitative information for 2-Cyanophenothiazine.
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Property Value Source

CAS Number 38642-74-9 [1][5]

Molecular Formula C13H8N2S [5]

Molecular Weight 224.28 g/mol [5]

Appearance
Yellow to yellow-green

crystalline powder
[3]

Melting Point Approximately 177-181 °C [2]

Solubility

Soluble in anhydrous ethanol,

chloroform, and dimethyl

sulfoxide; slightly soluble in

water.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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